molecular formula C14H12O4 B8722666 (2,4-Dihydroxyphenyl)(4-methoxyphenyl)methanone CAS No. 5298-27-1

(2,4-Dihydroxyphenyl)(4-methoxyphenyl)methanone

Cat. No. B8722666
CAS RN: 5298-27-1
M. Wt: 244.24 g/mol
InChI Key: UYHXBHCQVUQRGY-UHFFFAOYSA-N
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Description

(2,4-Dihydroxyphenyl)(4-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C14H12O4 and its molecular weight is 244.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2,4-Dihydroxyphenyl)(4-methoxyphenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2,4-Dihydroxyphenyl)(4-methoxyphenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

5298-27-1

Product Name

(2,4-Dihydroxyphenyl)(4-methoxyphenyl)methanone

Molecular Formula

C14H12O4

Molecular Weight

244.24 g/mol

IUPAC Name

(2,4-dihydroxyphenyl)-(4-methoxyphenyl)methanone

InChI

InChI=1S/C14H12O4/c1-18-11-5-2-9(3-6-11)14(17)12-7-4-10(15)8-13(12)16/h2-8,15-16H,1H3

InChI Key

UYHXBHCQVUQRGY-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C(=O)C2=C(C=C(C=C2)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Aluminum chloride (48 gm, 0.36 moles) was added gradually, with stirring to a mixture of 31 grams (0.18 moles) of anisoyl chloride, 19.82 grams (0.18 moles) of resorcinol and 300 ml. of dry nitrobenzene during 60 minutes. Sixty hours later the reaction mixture was poured on 200 grams of ice and 100 ml. of concentrated hydrochloric acid. After removal of the nitrobenzene with steam the residual crystalline solid product was washed with water and collected. The cake was then washed withd cold (-50 degrees C.) methanol to remove tarry impurities and dried.
Quantity
48 g
Type
reactant
Reaction Step One
Quantity
31 g
Type
reactant
Reaction Step Two
Quantity
19.82 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
ice
Quantity
200 g
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

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